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Introduction

Flagellin, the primary protein component of bacterial flagella, is a potent activator of the innate
and adaptive immune systems. It is recognized by Toll-like receptor 5 (TLR5), initiating a
signaling cascade that leads to the production of pro-inflammatory cytokines and the
development of robust T cell-dependent antibody responses.[1][2][3][4] The ability of flagellin
to elicit strong humoral immunity has made it a significant area of interest for vaccine
development and as an adjuvant. This document provides detailed protocols and application
notes for the assessment of flagellin-specific antibody responses, crucial for evaluating the
efficacy of flagellin-based vaccines and immunotherapies.

Flagellin Signaling Pathway

Flagellin initiates an immune response primarily through the activation of TLR5 on the surface
of various host cells.[1][2] This interaction triggers a downstream signaling cascade involving
the recruitment of the adaptor protein MyD88.[5] This leads to the activation of transcription
factors such as NF-kB and AP-1, which in turn induce the expression of pro-inflammatory
cytokines and chemokines, orchestrating the subsequent adaptive immune response.[1][5]
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2. Incubate Overnight
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4. Block Plate

5. Incubate

6. Wash Plate

7. Add Samples and Standards

8. Incubate

9. Wash Plate

10. Add HRP-conjugated Secondary Ab

11. Incubate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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